Cas no 1528132-18-4 (2-Bromo-5-butoxybenzoic acid)
2-Bromo-5-butoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-butoxybenzoic acid
-
- MDL: MFCD24131158
- Inchi: 1S/C11H13BrO3/c1-2-3-6-15-8-4-5-10(12)9(7-8)11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14)
- InChI Key: GOLALWGQWIXHCS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C(=O)O)OCCCC
Computed Properties
- Exact Mass: 272.00481 g/mol
- Monoisotopic Mass: 272.00481 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.5
- Molecular Weight: 273.12
2-Bromo-5-butoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 213615-1g |
2-Bromo-5-butoxybenzoic acid, 95% |
1528132-18-4 | 95% | 1g |
$908.00 | 2023-09-10 | |
| Matrix Scientific | 213615-5g |
2-Bromo-5-butoxybenzoic acid, 95% |
1528132-18-4 | 95% | 5g |
$1898.00 | 2023-09-10 |
2-Bromo-5-butoxybenzoic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 2-Bromo-5-butoxybenzoic acid
Recent Advances in the Study of 2-Bromo-5-butoxybenzoic Acid (CAS: 1528132-18-4) and Its Applications in Chemical Biology and Medicine
2-Bromo-5-butoxybenzoic acid (CAS: 1528132-18-4) is a brominated benzoic acid derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, organic synthesis, and material science. Recent studies have focused on exploring its pharmacological properties, synthetic utility, and mechanisms of action, making it a compound of significant interest to researchers in the field.
One of the key areas of research involving 2-Bromo-5-butoxybenzoic acid is its role as a building block in the synthesis of more complex molecules. Its bromine substituent and butoxy group make it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in the pharmaceutical industry. Recent publications have highlighted its use in the synthesis of novel heterocyclic compounds with potential therapeutic applications, particularly in oncology and infectious diseases.
In addition to its synthetic utility, 2-Bromo-5-butoxybenzoic acid has been investigated for its biological activity. Preliminary studies suggest that it may exhibit anti-inflammatory and antimicrobial properties, although the exact mechanisms remain under investigation. Researchers have also explored its potential as a modulator of specific enzymatic pathways, which could lead to the development of new targeted therapies. These findings underscore the importance of further research to fully elucidate its pharmacological profile.
The compound's physicochemical properties, such as solubility and stability, have also been a focus of recent studies. Understanding these properties is critical for its formulation and delivery in potential therapeutic applications. Advanced analytical techniques, including HPLC and mass spectrometry, have been employed to characterize its behavior under various conditions, providing valuable insights for future drug development efforts.
Despite the promising findings, challenges remain in the development and application of 2-Bromo-5-butoxybenzoic acid. Issues such as scalability of synthesis, bioavailability, and potential toxicity need to be addressed to translate laboratory findings into clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.
In conclusion, 2-Bromo-5-butoxybenzoic acid (CAS: 1528132-18-4) represents a promising area of research in chemical biology and medicine. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for new therapeutic agents and innovative applications in the life sciences.
1528132-18-4 (2-Bromo-5-butoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)